5-(1,3-Dioxolan-2-ylmethyl)-1,3-dimethoxybenzene

• IUPAC Name: 2-[(3,5-dimethoxyphenyl)methyl]-1,3-dioxolane
• InChI: InChI=1S/C12H16O4/c1-13-10-5-9(6-11(8-10)14-2)7-12-15-3-4-16-12/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key: LNBMRPISOPBVCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CC2OCCO2)OC
• Molecular Formula: C12H16O4
• DSSTOX Substance ID: DTXSID40645873
• Molecular Weight: 224.25 g/mol
• CAS RN: 898759-30-3

Description

The compound “(1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide” is related to the requested compound. It’s used as a reagent for Wittig olefinations with the introduction of a 1,3-dioxolane moiety.

Synthesis Analysis

Dioxolanes can be prepared by acetalization of aldehydes and ketalization of ketones with ethylene glycol. For example, 5-[(1,3-dioxolan-2-ylmethyl)sulfanyl]-1H-pyrrol-2-amine was synthesized from N,N-diethylprop-2-yn-1-amine, 2-(ethenyloxy)ethyl isothiocyanate, and 2-(bromomethyl)-1,3-dioxolane.

Molecular Structure Analysis

The molecules of the title compound, C(18)H(20)O(3), display an intramolecular O-H⋯O hydrogen bond between the hydroxy donor and a ketal O-atom acceptor.

Chemical Reactions Analysis

The reaction of 1-[2-(ethenyloxy)ethyl]-N,N-dimethyl-5-(methylsulfanyl)-1H-pyrrol-2-amine with 2 equiv of t-BuOK in DMSO at room temperature afforded 91% of 1-ethenyl-N,N-dimethyl-5-(methylsulfanyl)-1H-pyrrol-2-amine.

Scientific Research Applications

Reagent for Wittig Olefinations

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Synthesis Building Block

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Safety And Hazards

For the related compound “(1,3-Dioxolan-2-ylmethyl)magnesium bromide”, it’s considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It’s highly flammable and harmful if swallowed.

Future Directions

The development of simple and convenient methods of synthesis of new families of functionalized pyrroles, including those containing highly reactive substituents such as amino, sulfanyl, cyano, acetal, and other groups, is one of the most important problems in the chemistry of pyrroles.